Desmethyl Ranolazine β-D-Glucuronide (mixture of diastereomers)
Desmethyl Ranolazine β-D-Glucuronide (mixture of diastereomers)
Brand Name:
Vulcanchem
CAS No.:
172300-93-5
VCID:
VC0023746
InChI:
InChI=1S/C29H39N3O10/c1-17-6-5-7-18(2)23(17)30-22(34)15-32-12-10-31(11-13-32)14-19(33)16-40-20-8-3-4-9-21(20)41-29-26(37)24(35)25(36)27(42-29)28(38)39/h3-9,19,24-27,29,33,35-37H,10-16H2,1-2H3,(H,30,34)(H,38,39)/t19?,24-,25-,26+,27-,29?/m0/s1
SMILES:
CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CC(COC3=CC=CC=C3OC4C(C(C(C(O4)C(=O)O)O)O)O)O
Molecular Formula:
C₂₉H₃₉N₃O₁₀
Molecular Weight:
589.63
Desmethyl Ranolazine β-D-Glucuronide (mixture of diastereomers)
CAS No.: 172300-93-5
Reference Standards
VCID: VC0023746
Molecular Formula: C₂₉H₃₉N₃O₁₀
Molecular Weight: 589.63
| CAS No. | 172300-93-5 |
|---|---|
| Product Name | Desmethyl Ranolazine β-D-Glucuronide (mixture of diastereomers) |
| Molecular Formula | C₂₉H₃₉N₃O₁₀ |
| Molecular Weight | 589.63 |
| IUPAC Name | (2S,3S,4S,5R)-6-[2-[3-[4-[2-(2,6-dimethylanilino)-2-oxoethyl]piperazin-1-yl]-2-hydroxypropoxy]phenoxy]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C29H39N3O10/c1-17-6-5-7-18(2)23(17)30-22(34)15-32-12-10-31(11-13-32)14-19(33)16-40-20-8-3-4-9-21(20)41-29-26(37)24(35)25(36)27(42-29)28(38)39/h3-9,19,24-27,29,33,35-37H,10-16H2,1-2H3,(H,30,34)(H,38,39)/t19?,24-,25-,26+,27-,29?/m0/s1 |
| SMILES | CC1=C(C(=CC=C1)C)NC(=O)CN2CCN(CC2)CC(COC3=CC=CC=C3OC4C(C(C(C(O4)C(=O)O)O)O)O)O |
| Synonyms | 2-[3-[4-[2-[(2,6-Dimethylphenyl)amino]-2-oxoethyl]-1-piperazinyl]-2-hydroxypropoxy]phenyl β-D-Glucopyranosiduronic Acid; |
| PubChem Compound | 71776937 |
| Last Modified | Nov 11 2021 |
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